4-(Butylsulfanyl)-3-methylbutan-2-one

• CAS No.: 51823-75-7
• Molecular Formula: C9H18OS
• Molecular Weight: 174.31 g/mol
• IUPAC Name: 4-butylsulfanyl-3-methylbutan-2-one
• InChI: InChI=1S/C9H18OS/c1-4-5-6-11-7-8(2)9(3)10/h8H,4-7H2,1-3H3
• InChI Key: ALMIFTPNTBYXPU-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(C)C(=O)C

Description

4-(Butylsulfanyl)-3-methylbutan-2-one is an organic compound with a unique structure that includes a butylsulfanyl group attached to a methylbutanone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Butylsulfanyl)-3-methylbutan-2-one can be achieved through several methods. One common approach involves the reaction of butylthiol with a suitable ketone precursor under controlled conditions. The reaction typically requires a catalyst and may be carried out in an inert atmosphere to prevent oxidation.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The process may include steps such as distillation and purification to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(Butylsulfanyl)-3-methylbutan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The butylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens or nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols.

Scientific Research Applications

4-(Butylsulfanyl)-3-methylbutan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects or use as a precursor in drug synthesis.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-(Butylsulfanyl)-3-methylbutan-2-one exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact mechanism may vary depending on the context and application.

Comparison with Similar Compounds

Similar Compounds

4-Butylsulfanyl-4′-cyanobiphenyl: This compound has a similar butylsulfanyl group but differs in its overall structure and properties.

tert-Butylsulfanylphthalonitriles: These compounds also contain butylsulfanyl groups and are used in different applications.

Uniqueness

4-(Butylsulfanyl)-3-methylbutan-2-one is unique due to its specific structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for certain applications where other similar compounds may not be suitable.